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Compound of Interest

Compound Name: Tiospirone-d8 Hydrochloride

CAS No.: 1794760-48-7

Cat. No.: B587010 Get Quote

Technical Guide: Tiospirone-d8 HCl Reference
Material
Safety, Handling, and Bioanalytical Application[1][2][3]
Part 1: Executive Summary & Compound Identity[1]
[2]
Tiospirone-d8 Hydrochloride is a stable isotope-labeled derivative of the atypical

antipsychotic Tiospirone.[1][2][3] It is engineered specifically as an Internal Standard (IS) for

the quantification of Tiospirone in biological matrices (plasma, urine, tissue) using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2][3]

Unlike generic reagents, this compound is a high-value reference material.[1][2][3] Its safety

profile is derived from the parent compound (Tiospirone HCl), but its handling requires

additional rigor to preserve isotopic purity and prevent cross-contamination in trace analysis.
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Parameter Specification

Chemical Name

8-[4-[4-(1,2-benzothiazol-3-yl)piperazin-1-

yl]butyl]-8-azaspiro[4.5]decane-7,9-dione-d8

hydrochloride

Parent Compound Tiospirone (CAS: 87691-91-6)

Salt Form
Hydrochloride (HCl) (CAS: 87691-92-7 for

unlabeled)

Molecular Formula C₂₄H₂₄D₈N₄O₂S[1][2][3][4][5] · HCl

Molecular Weight ~485.1 g/mol (Free base + 8 Da + HCl)

Isotopic Purity ≥ 98% atom D

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol; slightly soluble in

water

Part 2: Hazard Identification & Toxicology (SDS
Core)[1][2][3]
Note: As a deuterated analog, the toxicological properties are assumed to be identical to the

unlabeled parent compound, Tiospirone HCl.

GHS Classification
Under the Globally Harmonized System (GHS), Tiospirone HCl is classified as a bioactive

pharmaceutical substance.

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[2][3][6]

Skin Corrosion/Irritation: Category 2.[7]

Eye Damage/Irritation: Category 2A.

Specific Target Organ Toxicity (Single Exposure): Category 3 (CNS effects).[2][3]
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Mechanism of Action & Physiological Effects
To understand the safety risks, one must understand the pharmacology. Tiospirone is an

azapirone derivative that acts on the central nervous system. Accidental exposure can lead to

sedation, dizziness, or orthostatic hypotension.

Primary Targets: Partial agonist at 5-HT

receptors; Antagonist at Dopamine D

receptors.[1][2][3][8]

Secondary Targets: Antagonist at

-adrenergic receptors (risk of hypotension).[1][2][3]

Visualizing the Signaling Pathway
The following diagram illustrates the receptor interaction profile, explaining the potential

physiological response to exposure.
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Figure 1: Pharmacological mechanism of Tiospirone showing key receptor targets and

associated physiological effects (sedation, hypotension) relevant to safety assessments.[1][2]
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[3]

Part 3: Safe Handling & Containment Strategy
As a Senior Application Scientist, I recommend treating Tiospirone-d8 HCl as a Potent

Compound (OEB 3 equivalent). While not highly toxic like cytotoxics, its CNS activity at low

doses requires strict containment, especially given the high cost of the deuterated material.

Engineering Controls
Primary: Handle exclusively within a certified Fume Hood or Biological Safety Cabinet (Class

II).

Weighing: Use a static-free microbalance inside a powder containment enclosure.[2][3]

Deuterated standards are expensive; static loss is a financial and safety risk.

Personal Protective Equipment (PPE)[1][2][3]
Respiratory: N95 or P100 respirator if handling open powder outside a hood (not

recommended).

Skin: Nitrile gloves (double gloving recommended during solution preparation).

Eyes: Safety glasses with side shields.

Emergency Response Protocol
Scenario Immediate Action Rationale

Inhalation
Move to fresh air. Monitor for

sedation/dizziness.

CNS depression risk from 5-

HT1A/D2 activity.[1][2][3]

Skin Contact
Wash with soap and water for

15 min.

Lipophilic nature allows dermal

absorption.

Eye Contact
Flush with water for 15 min.[9]

[10] Remove contacts.

HCl salt is an irritant/corrosive

to mucous membranes.

Ingestion
Rinse mouth. Do NOT induce

vomiting. Call Poison Control.

Prevent aspiration; manage

potential hypotension.
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Part 4: Analytical Application (LC-MS/MS)
The primary utility of Tiospirone-d8 HCl is its role as an Internal Standard (IS).[1][2][3] In

bioanalysis, the IS compensates for variability in extraction recovery and matrix effects (ion

suppression/enhancement).

Why Deuterium?
Deuterium labeling (

H) increases the mass without significantly altering the chromatographic retention time
compared to the analyte. However, slight retention time shifts (isotope effect) can occur.

Critical Check: Ensure the -d8 peak co-elutes sufficiently with Tiospirone to experience the

same matrix ionization effects.

Preparation of Stock Solutions
Solvent: Dissolve Tiospirone-d8 HCl in Methanol (MeOH) or DMSO.[1][2][3]

Note: Avoid storing in 100% water for long periods to prevent potential deuterium

exchange (though C-D bonds are generally stable, acidic protons on heteroatoms may

exchange).

Storage: -20°C or -80°C in amber glass vials (light sensitive).

Bioanalytical Workflow
The following protocol ensures high-integrity data for pharmacokinetic studies.
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Figure 2: Standardized bioanalytical workflow using Tiospirone-d8 HCl to correct for extraction

efficiency and matrix effects.

MRM Transitions (Example)
For method development on a Triple Quadrupole Mass Spectrometer:

Analyte (Tiospirone): 441.2

150.1 m/z[1][2][3]

IS (Tiospirone-d8): 449.2
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150.1 m/z (or equivalent shifted fragment)[1][2][3]

Note: The mass shift (+8) allows clear spectral resolution.

Part 5: Stability & Storage Directives
Hygroscopicity: The HCl salt form is hygroscopic.

Protocol: Equilibrate the vial to room temperature before opening to prevent condensation,

which can degrade the solid and alter weighing accuracy.

Light Sensitivity: Tiospirone derivatives can photodegrade.

Requirement: Store in amber vials wrapped in aluminum foil if amber glass is unavailable.

Shelf Life: Re-test purity annually. Deuterated standards are stable but can undergo slow

H/D exchange if stored in protic solvents at incorrect pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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